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Compound of Interest

Compound Name: 4-Isopropyl-2-cyclohexenone

CAS No.: 500-02-7

Cat. No.: B107533

Get Quote

An In-depth Examination of its Physicochemical Properties, Synthesis, and Reactivity for

Researchers, Scientists, and Drug Development Professionals

Abstract
4-Isopropyl-2-cyclohexenone, also known as cryptone, is a naturally occurring monoterpene

and a versatile synthetic intermediate.[1] Its unique structural motif, an α,β-unsaturated ketone

within a cyclohexene ring, imparts a rich and varied reactivity profile, making it a valuable

building block in organic synthesis.[2] This guide provides a comprehensive overview of the

physicochemical properties, spectroscopic signature, synthesis, and characteristic reactions of

4-isopropyl-2-cyclohexenone, with a particular focus on its applications in the construction of

complex molecular architectures relevant to drug discovery and development.

Introduction: The Significance of a Versatile Ketone
4-Isopropyl-2-cyclohexenone is a member of the cyclohexenone class of organic

compounds.[1] Found in various natural sources such as Heracleum dissectum and Zingiber

mioga, it contributes to the characteristic spicy, woody, and minty aroma of these plants.[1][2]

Beyond its sensory properties, the true value of this molecule lies in its chemical reactivity. The
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presence of an α,β-unsaturated ketone functional group creates two key electrophilic sites: the

carbonyl carbon and the β-carbon of the alkene.[2] This dual reactivity allows for a wide array

of chemical transformations, establishing it as a foundational tool for synthetic chemists.[2]

The cyclic nature of 4-isopropyl-2-cyclohexenone imposes conformational constraints that

can significantly influence the stereochemical outcome of its reactions, a critical consideration

in the synthesis of chiral molecules and complex natural products.[2] Its ability to undergo

conjugate additions (Michael additions), carbonyl group modifications, and double bond

functionalization makes it an ideal scaffold for introducing molecular diversity and building

complex frameworks.[2] This versatility has positioned 4-isopropyl-2-cyclohexenone as a key

precursor in the synthesis of more intricate cyclohexenone and cyclohexanone derivatives,

including bicyclic compounds.[2]

Physicochemical and Spectroscopic Profile
A thorough understanding of a molecule's physical and spectral properties is paramount for its

effective use in a research and development setting. This section details the key

physicochemical parameters and provides an analysis of the spectroscopic data for 4-
isopropyl-2-cyclohexenone.

Physical and Chemical Properties
The physical properties of 4-isopropyl-2-cyclohexenone are summarized in the table below. It

is a colorless to pale yellow liquid with a distinct spicy and woody odor.[2] It is largely insoluble

in water but soluble in organic solvents like ethanol and oils.[1][2]
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Property Value Reference

Molecular Formula C9H14O [1][2]

Molecular Weight 138.21 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2][3]

Odor
Spicy, woody, minty,

herbaceous
[2][4]

Boiling Point ~230–234 °C (estimated) [2]

98-100 °C at 10 Torr [4]

Density 0.930-0.950 g/cm³ [1][2][3]

Refractive Index 1.481-1.490 [1][2][3]

Solubility
Insoluble in water; soluble in

oils and ethanol
[1][2][4]

Flash Point 87.22 °C (189.00 °F) TCC [3]

Spectroscopic Analysis
Spectroscopic techniques are indispensable for the structural elucidation and purity

assessment of organic compounds. The following sections detail the expected Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 4-isopropyl-
2-cyclohexenone.

2.2.1. ¹H and ¹³C NMR Spectroscopy
Proton and carbon NMR spectroscopy provide detailed information about the carbon-hydrogen

framework of a molecule.

¹H NMR: The proton NMR spectrum of 4-isopropyl-2-cyclohexenone is expected to show

distinct signals for the vinyl protons of the double bond, the proton at the chiral center

bearing the isopropyl group, the methylene protons of the ring, and the methyl protons of the

isopropyl group.
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¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl

carbon, the two olefinic carbons, the chiral carbon attached to the isopropyl group, the

remaining ring carbons, and the carbons of the isopropyl group.

2.2.2. Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 4-isopropyl-2-cyclohexenone will be dominated by a strong absorption band

corresponding to the C=O stretching of the α,β-unsaturated ketone. A weaker C=C stretching

absorption for the alkene will also be present.

2.2.3. Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and fragmentation pattern of a

molecule. In the electron ionization (EI) mass spectrum of 4-isopropyl-2-cyclohexenone, the

molecular ion peak (M+) would be observed at an m/z corresponding to its molecular weight

(138).[1][5] Common fragmentation patterns for cyclic ketones and compounds with isopropyl

groups would also be expected.[1][6]

Synthesis and Purification
The synthesis of 4-isopropyl-2-cyclohexenone can be achieved through various methods. A

common and effective approach involves an aldol condensation followed by a sigmatropic

rearrangement.[2] This modular strategy allows for the synthesis of a variety of substituted

cyclohexenones.[2]

General Synthetic Approach
A powerful method for synthesizing cyclohexenone derivatives involves an initial aldol

condensation of a ketone, such as an isopropyl ketone, with an α,β-unsaturated carbonyl

compound.[2] This reaction forms a γ,δ-unsaturated diketone intermediate which can then

undergo a sigmatropic rearrangement to yield the desired cyclohexenone.[2]

Experimental Protocol: Synthesis via Aldol
Condensation and Rearrangement
The following is a representative, step-by-step methodology for the synthesis of a

cyclohexenone derivative, illustrating the key principles.
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Step 1: Aldol Condensation

To a solution of an appropriate isopropyl ketone in a suitable solvent (e.g., ethanol), add a

catalytic amount of a base (e.g., sodium hydroxide).

Slowly add the α,β-unsaturated carbonyl compound to the reaction mixture at a controlled

temperature.

Stir the reaction mixture until the starting materials are consumed, as monitored by Thin

Layer Chromatography (TLC).

Neutralize the reaction with a dilute acid and extract the product with an organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSO₄), and

concentrate under reduced pressure to obtain the crude γ,δ-unsaturated diketone.

Step 2: Sigmatropic Rearrangement

Dissolve the crude diketone in a high-boiling solvent.

Heat the solution to the required temperature to induce the sigmatropic rearrangement. The

optimal temperature is typically between 160–180°C.[2]

Monitor the reaction progress by TLC.

Upon completion, cool the reaction mixture and purify the product.

Purification
Purification of the crude 4-isopropyl-2-cyclohexenone is typically achieved by flash column

chromatography on silica gel.[7] A common eluent system is a mixture of hexane and ether.[7]

Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 4-isopropyl-2-cyclohexenone.

Chemical Reactivity and Mechanistic
Considerations
The reactivity of 4-isopropyl-2-cyclohexenone is dominated by its α,β-unsaturated ketone

functionality, which provides two electrophilic centers for nucleophilic attack.

Conjugate Addition (Michael Addition)
The β-carbon of the enone system is electrophilic and susceptible to attack by a wide range of

nucleophiles in a reaction known as a Michael addition or conjugate addition.[2] This is a

powerful C-C and C-heteroatom bond-forming reaction.

Carbonyl Group Reactions
The carbonyl group undergoes typical ketone reactions. For instance, it can be reduced to the

corresponding alcohol using reducing agents like sodium borohydride. It can also be attacked

by organometallic reagents such as Grignard reagents or organolithium compounds to form

tertiary alcohols.[8]

Double Bond Reactions
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The double bond can also be functionalized through various addition reactions, although the

presence of the electron-withdrawing carbonyl group deactivates it towards electrophilic attack

compared to a simple alkene.

Key Reaction Pathways

Conjugate Addition Carbonyl Reaction

4-Isopropyl-2-cyclohexenone

β-Substituted Cyclohexanone Allylic Alcohol

Nucleophile
(e.g., R₂CuLi)

1,4-Addition

Reducing Agent
(e.g., NaBH₄)

1,2-Addition

Click to download full resolution via product page

Caption: Key reaction pathways of 4-isopropyl-2-cyclohexenone.

Applications in Drug Development
Optically active γ-substituted cycloalkenones are crucial precursors in the synthesis of natural

products and pharmaceutically active molecules.[9] The structural motif of 4-isopropyl-2-
cyclohexenone is a valuable starting point for the construction of more complex molecular

scaffolds. The ability to introduce substituents at various positions on the cyclohexenone ring

through a sequence of controlled reactions makes it a versatile platform for building molecular

complexity.[2]

The introduction of small, conformationally restricted rings like the one present in this molecule

can be advantageous in drug design. For instance, the cyclopropane ring, another small

carbocycle, is widely used in small-molecule drugs to enhance potency, improve metabolic

stability, and increase oral bioavailability.[10] While not a cyclopropane, the principles of using

rigid scaffolds to control conformation and present substituents in a defined spatial orientation

are applicable.
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Safety and Handling
4-Isopropyl-2-cyclohexenone is a flammable liquid and vapor.[11] It should be handled in a

well-ventilated area, away from heat, sparks, open flames, and other ignition sources.[12][13]

Protective gloves, clothing, and eye/face protection should be worn. In case of skin contact,

immediately remove all contaminated clothing and rinse the skin with water.[13] Store in a

tightly closed container in a dry, cool, and well-ventilated place.[12]

Conclusion
4-Isopropyl-2-cyclohexenone is a molecule of significant interest in organic synthesis. Its

well-defined physicochemical properties, coupled with its versatile reactivity, make it an

invaluable tool for the construction of complex molecular architectures. A thorough

understanding of its synthesis, spectroscopic characteristics, and reaction mechanisms is

essential for leveraging its full potential in research, particularly in the field of drug discovery

and development where the creation of novel and diverse molecular entities is paramount.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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